Cas no 303995-91-7 (4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide)

• Product Name: 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide
• CAS No: 303995-91-7
• MDL: MFCD00141843
• CID: 4644783
• Update Time: 2025-05-21

4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROBENZOYL)-N-METHYL-1H-PYRROLE-2-CARBOXAMIDE
• 1H-Pyrrole-2-carboxamide, 4-(4-chlorobenzoyl)-N-methyl-
• 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide

• MDL： MFCD00141843

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide

4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide (CAS No: 303995-91-7)

The compound 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide (CAS No: 303995-91-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound, often referred to by its CAS number, has garnered attention due to its unique structural properties and promising functional characteristics. Recent studies have highlighted its role in drug discovery, material science, and as a versatile building block in organic synthesis.

The molecular structure of 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide is characterized by a pyrrole ring substituted with a chlorobenzoyl group at the 4-position and an N-methyl carboxamide group at the 2-position. This arrangement imparts the molecule with both aromaticity and amide functionalities, making it highly versatile for various chemical reactions. The presence of the chlorobenzoyl group introduces electron-withdrawing effects, which can influence the electronic properties of the pyrrole ring, thereby enhancing its reactivity in certain contexts.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide through a variety of methodologies. One notable approach involves the condensation of 4-chlorobenzoyl chloride with N-methylpyrrole carboxamide derivatives under controlled conditions. This method ensures high yield and purity, making it suitable for large-scale production in both academic and industrial settings.

In terms of applications, 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide has shown promise in the field of pharmacology. Its structural features make it an ideal candidate for exploring new drug delivery systems and bioactive molecules. For instance, researchers have investigated its potential as a precursor for developing anti-inflammatory agents and antioxidants due to its ability to modulate cellular responses effectively.

Moreover, this compound has been utilized in material science as a key component in the synthesis of advanced polymers and coatings. Its ability to form stable amide bonds allows for the creation of materials with enhanced mechanical properties and thermal stability. Recent studies have demonstrated its role in developing eco-friendly polymers that exhibit excellent resistance to environmental degradation.

The study of 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide has also contributed significantly to our understanding of supramolecular chemistry. Its ability to form hydrogen bonds and π–π interactions makes it an excellent candidate for self-assembling structures, which are crucial in nanotechnology applications.

In conclusion, 4-(4-chlorobenzoyl)-N-methyl-1H-pyrrole-2-carboxamide (CAS No: 303995-91-7) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.